N-(6-chloro-1,3-benzothiazol-2-yl)-3-(2-furyl)acrylamide

• IUPAC Name: (E)-N-(6-chloro-1,3-benzothiazol-2-yl)-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C14H9ClN2O2S/c15-9-3-5-11-12(8-9)20-14(16-11)17-13(18)6-4-10-2-1-7-19-10/h1-8H,(H,16,17,18)/b6-4+
• InChI Key: HXQKJNOFHRJOBV-GQCTYLIASA-N
• Canonical SMILES: C1=COC(=C1)C=CC(=O)NC2=NC3=C(S2)C=C(C=C3)Cl
• Isomeric SMILES: C1=COC(=C1)/C=C/C(=O)NC2=NC3=C(S2)C=C(C=C3)Cl
• Molecular Formula: C14H9ClN2O2S
• Molecular Weight: 304.8 g/mol

Description

N-(6-chloro-1,3-benzothiazol-2-yl)-3-(2-furyl)acrylamide, also known as BF-1, is a compound that has been extensively studied for its potential applications in scientific research. BF-1 is a member of the benzothiazole family of compounds and is known for its unique chemical properties, which make it an ideal candidate for a variety of research applications.

Mechanism of Action

The mechanism of action of N-(6-chloro-1,3-benzothiazol-2-yl)-3-(2-furyl)acrylamide is not fully understood, but it is believed to involve the interaction of the compound with specific biomolecules, leading to the production of a fluorescent signal. This signal can then be detected and used to identify and quantify the target biomolecule.
Biochemical and Physiological Effects
N-(6-chloro-1,3-benzothiazol-2-yl)-3-(2-furyl)acrylamide has been shown to have a number of biochemical and physiological effects. For example, the compound has been shown to interact with a variety of proteins and enzymes, leading to changes in their activity and function. Additionally, N-(6-chloro-1,3-benzothiazol-2-yl)-3-(2-furyl)acrylamide has been shown to have antioxidant properties, which may make it useful in the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the key advantages of N-(6-chloro-1,3-benzothiazol-2-yl)-3-(2-furyl)acrylamide is its high sensitivity and selectivity, which make it an ideal candidate for a variety of research applications. Additionally, the compound is relatively easy to synthesize and can be produced in large quantities. However, one limitation of N-(6-chloro-1,3-benzothiazol-2-yl)-3-(2-furyl)acrylamide is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are a number of future directions for research involving N-(6-chloro-1,3-benzothiazol-2-yl)-3-(2-furyl)acrylamide. One area of focus is the development of new and improved synthesis methods for the compound, which may lead to higher yields and greater purity. Additionally, researchers are exploring new applications for N-(6-chloro-1,3-benzothiazol-2-yl)-3-(2-furyl)acrylamide, such as its use in the detection of specific disease biomarkers. Finally, there is a growing interest in the development of new fluorescent probes based on the chemical structure of N-(6-chloro-1,3-benzothiazol-2-yl)-3-(2-furyl)acrylamide, which may lead to the discovery of new and more effective compounds for use in scientific research.

Synthesis Methods

N-(6-chloro-1,3-benzothiazol-2-yl)-3-(2-furyl)acrylamide can be synthesized using a variety of methods, including the reaction of 2-aminothiophenol with 6-chloro-2-bromo-1-benzothiazole, followed by the reaction of the resulting compound with 2-furoyl chloride. This method has been shown to be highly effective in producing high-quality N-(6-chloro-1,3-benzothiazol-2-yl)-3-(2-furyl)acrylamide with a high yield.

Scientific Research Applications

N-(6-chloro-1,3-benzothiazol-2-yl)-3-(2-furyl)acrylamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the use of N-(6-chloro-1,3-benzothiazol-2-yl)-3-(2-furyl)acrylamide as a fluorescent probe for the detection of various biomolecules, including proteins, nucleic acids, and small molecules. N-(6-chloro-1,3-benzothiazol-2-yl)-3-(2-furyl)acrylamide has been shown to be highly sensitive and selective, making it an ideal candidate for a variety of research applications.